Cas no 1999748-19-4 (tert-butyl N-(2-cyclopropyl-2-oxoethyl)-N-[2-(methylsulfanyl)ethyl]carbamate)

• Product Name: tert-butyl N-(2-cyclopropyl-2-oxoethyl)-N-[2-(methylsulfanyl)ethyl]carbamate
• CAS No: 1999748-19-4
• MF: C₁₃H₂₃NO₃S
• MW: 273.391622781754
• CID: 6585269
• PubChem ID: 165843990
• Update Time: 2025-06-29

tert-butyl N-(2-cyclopropyl-2-oxoethyl)-N-[2-(methylsulfanyl)ethyl]carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-798054
• tert-butyl N-(2-cyclopropyl-2-oxoethyl)-N-[2-(methylsulfanyl)ethyl]carbamate
• 1999748-19-4

• Inchi： 1S/C13H23NO3S/c1-13(2,3)17-12(16)14(7-8-18-4)9-11(15)10-5-6-10/h10H,5-9H2,1-4H3
• InChI Key： WJNZRFBVXOEBAV-UHFFFAOYSA-N
• SMILES： S(C)CCN(C(=O)OC(C)(C)C)CC(C1CC1)=O

Computed Properties

• Exact Mass: 273.13986477g/mol
• Monoisotopic Mass: 273.13986477g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 71.9Ų

Additional information on tert-butyl N-(2-cyclopropyl-2-oxoethyl)-N-[2-(methylsulfanyl)ethyl]carbamate

Comprehensive Overview of tert-butyl N-(2-cyclopropyl-2-oxoethyl)-N-[2-(methylsulfanyl)ethyl]carbamate (CAS No. 1999748-19-4)

The compound tert-butyl N-(2-cyclopropyl-2-oxoethyl)-N-[2-(methylsulfanyl)ethyl]carbamate (CAS No. 1999748-19-4) is a specialized carbamate derivative with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a cyclopropyl ring and a methylsulfanyl group, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its role in drug discovery and crop protection applications, aligning with current trends in sustainable chemistry and green synthesis.

One of the key reasons for the growing attention toward tert-butyl N-(2-cyclopropyl-2-oxoethyl)-N-[2-(methylsulfanyl)ethyl]carbamate is its versatility in medicinal chemistry. The carbamate functional group is widely recognized for its stability and bioavailability, making it a preferred choice in the design of enzyme inhibitors and prodrugs. Additionally, the presence of the cyclopropyl moiety enhances the compound's metabolic resistance, a feature highly sought after in the development of long-acting therapeutics. This aligns with the increasing demand for targeted drug delivery systems and personalized medicine, topics frequently searched in academic and industrial circles.

In the context of agrochemical innovation, tert-butyl N-(2-cyclopropyl-2-oxoethyl)-N-[2-(methylsulfanyl)ethyl]carbamate has shown promise as a precursor for pesticide formulations. The methylsulfanyl group contributes to the compound's ability to interact with biological targets, such as pest-specific enzymes, while minimizing environmental impact. This is particularly relevant given the rising global focus on sustainable agriculture and the reduction of chemical residues in food products. Searches for eco-friendly pesticides and low-toxicity agrochemicals have surged, reflecting the industry's shift toward greener alternatives.

The synthesis of tert-butyl N-(2-cyclopropyl-2-oxoethyl)-N-[2-(methylsulfanyl)ethyl]carbamate typically involves multi-step organic reactions, including amide coupling and protecting group strategies. Advanced techniques such as flow chemistry and catalyzed transformations are often employed to improve yield and purity. These methods resonate with the broader scientific community's interest in process optimization and cost-effective manufacturing, which are frequently discussed in chemical engineering forums and publications.

From a regulatory perspective, tert-butyl N-(2-cyclopropyl-2-oxoethyl)-N-[2-(methylsulfanyl)ethyl]carbamate is not classified as a hazardous substance under major global frameworks. However, researchers must adhere to standard laboratory safety protocols when handling it. The compound's stability under ambient conditions makes it suitable for long-term storage, a practical advantage for laboratories and industrial facilities. This aspect is crucial for professionals searching for stable intermediates and scalable synthesis solutions.

Looking ahead, the potential applications of tert-butyl N-(2-cyclopropyl-2-oxoethyl)-N-[2-(methylsulfanyl)ethyl]carbamate are expected to expand, particularly in bioconjugation and material science. Its reactive sites allow for further functionalization, enabling the creation of hybrid molecules with tailored properties. As the scientific community continues to explore multifunctional compounds, this carbamate derivative is poised to play a pivotal role in cutting-edge research.

In summary, tert-butyl N-(2-cyclopropyl-2-oxoethyl)-N-[2-(methylsulfanyl)ethyl]carbamate (CAS No. 1999748-19-4) represents a compelling case study in the intersection of chemical innovation and practical applications. Its relevance to drug development, agricultural chemistry, and sustainable practices ensures its place in ongoing scientific discourse. For researchers and industry professionals, understanding this compound's properties and potential is essential for leveraging its benefits in their respective fields.